Cas no 3081-61-6 (L-Theanine)

L-theanine (L-glutamic acid γ- Ethyl amide) is a non protein amino acid substance in green tea leaves, which can block the binding of glutamate and glutamate receptors in the brain, and has neuroprotective \ anticancer and antioxidant activities L-theanine can penetrate the blood brain barrier and has oral activity

L-Theanine structure

Product Name:L-Theanine

CAS No:3081-61-6

Molecular Formula:C₇H₁₄N₂O₃

Molecular Weight:174.1977

MDL:MFCD00059653

CID:43786

PubChem ID:87576768

L-Theanine Properties

Names and Identifiers

- (S)-2-Amino-5-(ethylamino)-5-oxopentanoic acid
- 2-Amino-4-(ethylcarbamoyl)butanoic acid
- ETHYL-L-GLUTAMINE
- H-GLN(ET)-OH
- H-GLU(NHET)-OH
- L-GAMMA-GLUTAMYLETHYLAMIDE
- L-GLUTAMIC ACID GAMMA-(ETHYLAMIDE)
- L-GLUTAMIC ACID G-(ETHYLAMIDE)
- L-THEANINE
- n-ethyl-l-glutamine
- THEANINE, L-
- theanine
- L-Glutamic acid γ-(ethylamide)
- Nγ-Ethyl-L-glutamine
- N5-Ethyl-L-glutamine
- Ng-Ethyl-L-Glutamine
- L-glutamic acid-γ-monoethylamide
- SUNTHEANINE
- L-Theamine
- Hydroxocobalamin Sulphate
- L-Theanine (Ngamma-ethyl-L-glutamine)
- THEANINE, L-(P) PrintBack
- THEANINE, L-(RG)
- L-γ-Glutamylethylamide
- N(5)-ethyl-L-glutamine
- N'-Ethyl-L-glutamine
- N-γ-Ethyl-L-glutamine
- THEANINE,L
- TriMellitic acid
- Theanin
- N-gamma-Ethyl-L-glutamine
- (2S)-2-amino-5-(ethylamino)-5-oxopentanoic acid
- L-Glutamic acid ?-(ethylamide)
- 8021PR16QO
- n-ethylglutamine
- (+)-Theanine
- N?-Ethyl-L-glutamine
- N-?-
- L-Glutamic Acid γ-ethyl amide
- N-Ethyl L-glutamine
- SY006013
- L-Theanin
- (2S)-2-azaniumyl-5-(ethylamino)-5-oxopentanoate
- SCHEMBL290430
- EN300-7810342
- 34271-54-0
- FT-0628022
- SY250932
- CHEMBL4303298
- DL-Theanine (H-DL-Gln(Et)-OH)
- AKOS006230087
- FT-0695774
- NCGC00095702-01
- DL-Theanine
- AM82647
- AC9268
- FT-0656318
- L-Glutamic Acid gamma-ethyl amide;Ngamma-Ethyl-L-glutamine
- A822145
- MFCD00059653
- NSC21308
- 2-Amino-5-(ethylamino)-5-oxopentanoicacid
- MFCD08460601
- DTXSID20863098
- AC-23977
- 2-amino-5-(ethylamino)-5-oxopentanoic acid
- LS-13325
- +Expand
- MDL： MFCD00059653
- InChIKey： DATAGRPVKZEWHA-YFKPBYRVSA-N
- Inchi： 1S/C7H14N2O3/c1-2-9-6(10)4-3-5(8)7(11)12/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
- SMILES： O=C(C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])N([H])C([H])([H])C([H])([H])[H]
- BRN： 1725586

Computed Properties

Exact Mass: 174.100442g/mol
Surface Charge: 0
XLogP3: -3.6
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 174.100442g/mol
Monoisotopic Mass: 174.100442g/mol
Topological Polar Surface Area: 92.4Å²
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 174.20

Experimental Properties

Odor: None (no odor)
Stability Shelf Life: Product is considered stable and hazardous polymerization will not occur.
Dissociation Constants: pKa1 = 2.35 (acid); pKa2 = 9.31 (amine) (est)
Taste: Astringent, sweet
LogP: 0.40580
PSA: 92.42000
Refractive Index: 8 ° (C=5, H2O)
Water Partition Coefficient: almost transparency
Boiling Point: 430.2°C at 760 mmHg
Melting Point: 206-219°C
Vapor Pressure: 5.0X10-8 mm Hg at 25 °C (est)
Flash Point: 212.1℃
Solubility: Soluble in 2.6 parts water at 0 °C; soluble in 1.8 parts water at 100 °C
Color/Form: Powder
Solubility: Soluble in water, insoluble in ethanol, ether.
Specific Rotation: +7° to +9° (c=5, H2O)
Density: 1.1710
Odor: None (no odor)

L-Theanine Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S28;S36/37
Safety Instruction： S28-S36/37
Risk Phrases：R43
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H317
Warning Statement： P280
Storage Condition：2-8°C
Risk Phrases： R43
Signal Word：Warning

L-Theanine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Theanine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0031U9-1mg	L-Glutamine, N-ethyl-	3081-61-6	98%	1mg	$4.00	2024-05-06
A2B Chem LLC	AB41553-1mg	L-Theanine	3081-61-6	98%	1mg	$4.00	2024-04-20
abcr	AB142403-5 g	L-Theanine, 97%; .	3081-61-6	97%	5g	€72.50	2022-06-12
Ambeed	A320722-1mg	(S)-2-Amino-5-(ethylamino)-5-oxopentanoic acid	3081-61-6	98%	1mg	$5.0	2024-07-28
Chemenu	CM100628-25g	L-Theanine	3081-61-6	97%	25g	$53	2023-03-06
ChemScence	CS-0003777-25g	L-Theanine	3081-61-6	98.84%	25g	$23.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1388-20mg	Theanine	3081-61-6	98%	20mg	$36	2023-09-20
Crysdot LLC	CD21008829-100g	L-Theanine	3081-61-6	98%	100g	$163	2024-07-18
Enamine	EN300-1168664-0.05g	(2S)-2-amino-4-(ethylcarbamoyl)butanoic acid	3081-61-6	95%	0.05g	$19.0	2023-07-10
LKT Labs	T2816-1 g	L-Theanine	3081-61-6	≥98%	1g	$58.90	2023-07-11